Cas no 89520-63-8 (sodium 4-(Trifluoromethyl)benzene-1-sulfinate)

sodium 4-(Trifluoromethyl)benzene-1-sulfinate structure

89520-63-8 structure

Product Name:sodium 4-(Trifluoromethyl)benzene-1-sulfinate

CAS No:89520-63-8

Molecular Formula:C_₇H_₄F_₃NaO_₂S

Molecular Weight:232.155442237854

CID:597831

sodium 4-(Trifluoromethyl)benzene-1-sulfinate Properties

Names and Identifiers

- Benzenesulfinic acid, 4-(trifluoromethyl)-, sodium salt
- InChIKey： IRJVONHUBTUTAL-UHFFFAOYSA-M
- Inchi： InChI=1S/C7H5F3O2S.Na/c8-7(9,10)5-1-3-6(4-2-5)13(11)12;/h1-4H,(H,11,12);/q;+1/p-1
- SMILES： C1=C(C=CC(=C1)S(=O)[O-])C(F)(F)F.[Na+]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Heavy Atom Count: 14

sodium 4-(Trifluoromethyl)benzene-1-sulfinate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01BEWK-1g	sodium 4-(trifluoromethyl)benzene-1-sulfinate	89520-63-8	95%	1g	$130.00	2024-04-20
A2B Chem LLC	AW11348-250mg	sodium 4-(trifluoromethyl)benzene-1-sulfinate	89520-63-8	97%	250mg	$90.00	2024-04-19
Enamine	EN300-181748-0.05g	sodium 4-(trifluoromethyl)benzene-1-sulfinate	89520-63-8	95%	0.05g	$39.0	2023-07-07
eNovation Chemicals LLC	Y1245094-250mg	sodium 4-(trifluoromethyl)benzene-1-sulfinate	89520-63-8	97%	250mg	$300	2022-10-16
Fluorochem	045976-250mg	4-(Trifluoromethyl)benzenesulfinic acid sodium salt	89520-63-8	98%	250mg	￡85.00	2022-03-01
TRC	S699893-25mg	sodium 4-(Trifluoromethyl)benzene-1-sulfinate	89520-63-8		25mg	$ 50.00	2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1923716-1g	4-(Trifluoromethyl)benzenesulfinic acid sodium salt	89520-63-8	95%	1g	￥1440.00

sodium 4-(Trifluoromethyl)benzene-1-sulfinate Related Literature

1. Metal-free oxidative coupling of amines with sodium sulfinates: a mild access to sulfonamides

Jinwu Zhao,Jingxiu Xu,Jiaxi Chen,Xiaoqin Wang,Minghua He RSC Adv. 2014 4 64698
2. Iodine-promoted 2-arylsulfanylphenol formation using cyclohexanones as phenol source

Ya Chen,Fuhong Xiao,Hui Chen,Saiwen Liu,Guo-Jun Deng RSC Adv. 2014 4 44621
3. Palladium-catalyzed tandem reaction of 2-hydroxyarylacetonitriles with sodium sulfinates: one-pot synthesis of 2-arylbenzofurans

Jiuxi Chen,Jianjun Li,Weike Su Org. Biomol. Chem. 2014 12 4078

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